Cas no 1188525-46-3 (4-fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride)

4-Fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride is a highly reactive sulfonyl chloride derivative, primarily utilized as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its distinct structure, featuring both fluorine and methanesulfonyl substituents, enhances its utility in selective functionalization reactions, particularly in the preparation of sulfonamides and other sulfonate esters. The compound’s electron-withdrawing groups contribute to its stability and reactivity, making it suitable for controlled acylation processes. It is commonly employed in fine chemical synthesis, where precise electrophilic sulfonylation is required. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity. This reagent is valued for its consistent purity and reliable performance in specialized synthetic applications.

4-fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride structure

1188525-46-3 structure

Product Name:4-fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride

CAS No:1188525-46-3

MF:C₇H₆ClFO₄S₂

MW:272.701542377472

CID:4576458

Update Time:2025-10-13

4-fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride
- Benzenesulfonyl chloride, 4-fluoro-3-(methylsulfonyl)-
- Inchi： 1S/C7H6ClFO4S2/c1-14(10,11)7-4-5(15(8,12)13)2-3-6(7)9/h2-4H,1H3
- InChI Key： RLXOANSRXCHLPD-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC=C(F)C(S(C)(=O)=O)=C1

4-fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride Pricemore >>

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Apollo Scientific	PC502169-100mg	4-Fluoro-3-(methylsulphonyl)benzenesulphonyl chloride	1188525-46-3		100mg	£300.00	2025-02-21
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